Cas no 1087788-87-1 (2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate
• CAS No: 1087788-87-1
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• MDL: MFCD01013366
• CID: 4570749
• PubChem ID: 39871524
• Update Time: 2025-06-09

2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 4-bromophenylcarbamate
• 2,2,2-Trifluoroethyl N-(4-Bromophenyl)carbamate
• 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate

• MDL： MFCD01013366
• Inchi： 1S/C9H7BrF3NO2/c10-6-1-3-7(4-2-6)14-8(15)16-5-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key： LGGVHJPSCMJAOX-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate (CAS No. 1087788-87-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087788-87-1, is a fluorinated carbamate derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. The compound features a trifluoroethyl moiety attached to a carbamate group, which is further substituted with a 4-bromophenyl group. This specific arrangement imparts distinct physicochemical characteristics, making it a valuable building block for the synthesis of novel pharmaceuticals and biologically active molecules.

The trifluoroethyl group is a key structural feature that contributes to the compound's lipophilicity and metabolic stability, while the 4-bromophenyl moiety provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These attributes have positioned 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate as a versatile intermediate in the development of small-molecule inhibitors, probes for biochemical assays, and precursors for drug candidates targeting various therapeutic areas.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to enhance drug bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, as evidenced by numerous FDA-approved drugs that utilize fluorine-containing moieties. Among these, trifluoroethyl derivatives have been extensively studied for their potential in modulating enzyme activity and receptor binding. For instance, research has demonstrated that trifluoroethyl groups can influence the electronic properties of aromatic rings, thereby tuning the interactions between drug candidates and biological targets.

The 4-bromophenyl substituent in 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate further enhances its utility as a synthetic intermediate. Bromine atoms are well-known for their ability to participate in various transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures with high precision. This feature has been exploited in the synthesis of heterocyclic compounds, peptidomimetics, and other pharmacologically relevant scaffolds. Moreover, the carbamate group itself can be modified post-synthetically through hydrolysis or amidation reactions, providing additional flexibility in drug design.

Recent advancements in computational chemistry have also highlighted the importance of 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate in virtual screening campaigns. Molecular modeling studies have revealed that this compound can exhibit favorable interactions with proteins involved in inflammatory pathways and oncogenesis. For example, docking simulations have suggested that derivatives of this compound may disrupt protein-protein interactions critical for cancer cell proliferation. These findings have prompted experimental investigations into its potential as an anti-cancer agent or modulator of inflammatory responses.

In the realm of chemical biology, 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate has been employed as a tool compound for studying enzyme mechanisms and substrate recognition. Its structural features allow researchers to probe the active sites of enzymes through site-directed mutagenesis and inhibitor design. Such studies have provided insights into the catalytic roles of specific residues within enzymes and have paved the way for the development of more selective inhibitors. Additionally, radiolabeled derivatives of this compound have been used in autoradiography experiments to visualize enzyme distribution within cells.

The pharmaceutical industry has also shown interest in trifluoroethyl carbamates as potential drug candidates due to their reported bioactivity against various diseases. Preclinical studies have indicated that certain derivatives exhibit antiviral and anti-inflammatory properties by modulating key signaling pathways. While further research is needed to fully elucidate their therapeutic potential, these early findings underscore the value of 1087788-87-1 as a lead compound or scaffold for future drug development efforts.

From a synthetic chemistry perspective, 2,2,2-trifluoroethyl N-(4-bromophenyl)carbamate serves as a valuable precursor for accessing more complex fluorinated molecules. Its compatibility with modern synthetic methodologies allows chemists to introduce diverse functional groups while maintaining high yields and purity standards. This adaptability has made it a staple in medicinal chemistry laboratories seeking innovative solutions for constructing novel therapeutics.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. As new synthetic techniques emerge and computational tools become more sophisticated, compounds like 1087788-87-1 will continue to play a pivotal role in advancing our understanding of biological processes and developing next-generation therapeutics.